Cas no 1599571-51-3 (2-ethoxythieno2,3-d1,3thiazole-5-carboxylic acid)

• Product Name: 2-ethoxythieno2,3-d1,3thiazole-5-carboxylic acid
• CAS No: 1599571-51-3
• MF: C₈H₇NO₃S₂
• MW: 229.276079416275
• CID: 5181060
• PubChem ID: 75481467
• Update Time: 2025-10-16

2-ethoxythieno2,3-d1,3thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-d]thiazole-5-carboxylic acid, 2-ethoxy-
• 2-ethoxythieno2,3-d1,3thiazole-5-carboxylic acid

• Inchi： 1S/C8H7NO3S2/c1-2-12-8-9-6-4(14-8)3-5(13-6)7(10)11/h3H,2H2,1H3,(H,10,11)
• InChI Key： FFIULAHESFWOCS-UHFFFAOYSA-N
• SMILES： S1C2C=C(C(O)=O)SC=2N=C1OCC

Additional information on 2-ethoxythieno2,3-d1,3thiazole-5-carboxylic acid

Introduction to 2-Ethoxythieno[2,3-d][1,3]thiazole-5-carboxylic Acid (CAS No. 1599571-51-3)

2-Ethoxythieno[2,3-d][1,3]thiazole-5-carboxylic acid (CAS No. 1599571-51-3) is a novel heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thienothiazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 2-ethoxythieno[2,3-d][1,3]thiazole-5-carboxylic acid make it an attractive candidate for the development of new drugs targeting various diseases.

The chemical structure of 2-ethoxythieno[2,3-d][1,3]thiazole-5-carboxylic acid consists of a thienothiazole core with an ethoxy substituent at the 2-position and a carboxylic acid group at the 5-position. This arrangement imparts specific electronic and steric properties that contribute to its biological activity. The thienothiazole scaffold is known for its ability to interact with various biological targets, including enzymes, receptors, and ion channels.

Recent studies have highlighted the potential of 2-ethoxythieno[2,3-d][1,3]thiazole-5-carboxylic acid in several therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research has shown that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory cascade, such as cyclooxygenase (COX) and lipoxygenase (LOX). This makes it a promising candidate for the development of new anti-inflammatory drugs with improved efficacy and reduced side effects.

In addition to its anti-inflammatory properties, 2-ethoxythieno[2,3-d][1,3]thiazole-5-carboxylic acid has also shown potential in cancer therapy. Studies have demonstrated that this compound can selectively inhibit cancer cell growth by targeting specific signaling pathways involved in cell proliferation and survival. For instance, it has been shown to inhibit the activation of the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various types of cancer. This selective inhibition offers a potential advantage over traditional chemotherapeutic agents that often lack specificity and cause significant toxicity.

The pharmacokinetic properties of 2-ethoxythieno[2,3-d][1,3]thiazole-5-carboxylic acid have also been investigated to assess its suitability for drug development. Preliminary studies indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life, making it suitable for oral administration in clinical settings. Furthermore, its low toxicity profile suggests that it may be well-tolerated by patients.

To further explore the therapeutic potential of 2-ethoxythieno[2,3-d][1,3]thiazole-5-carboxylic acid, ongoing research is focusing on optimizing its structure through medicinal chemistry approaches. These efforts aim to enhance its potency and selectivity while minimizing potential side effects. For example, modifications to the ethoxy substituent or the carboxylic acid group may improve its binding affinity to specific targets or alter its pharmacokinetic properties.

Clinical trials are another critical aspect of evaluating the safety and efficacy of 2-ethoxythieno[2,3-d][1,3]thiazole-5-carboxylic acid. Early-phase clinical trials are currently underway to assess its safety profile and determine optimal dosing regimens. These trials will provide valuable data on the compound's pharmacodynamics and pharmacokinetics in human subjects. If these trials yield positive results, more advanced clinical trials will be conducted to evaluate its therapeutic efficacy in specific disease indications.

In conclusion, 2-ethoxythieno[2,3-d][1,3]thiazole-5-carboxylic acid (CAS No. 1599571-51-3) represents a promising lead compound in the development of new drugs for treating inflammatory diseases and cancer. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover its full potential, this compound may pave the way for innovative therapeutic strategies that address unmet medical needs.